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Compound of Interest |

1-(4-Chlorophenyl)biguanide-d4
Compound Name:
Hydrochloride
CAS No.: 1794816-89-9
Cat. No.: B589804
\ J

Executive Summary & Scientific Context

1-(4-Chlorophenyl)biguanide-d4 Hydrochloride is a high-value stable isotope-labeled
internal standard, primarily used in the quantification of chlorhexidine and proguanil metabolites
via LC-MS/MS.

While the chemical toxicity profile mirrors its non-labeled parent (an irritant), the operational risk
Is twofold:

 Biological: The compound is a potent skin, eye, and respiratory irritant.

e Analytical: As a hygroscopic hydrochloride salt, improper handling compromises the
stoichiometry of the standard, leading to mass shift errors in quantitative analysis.

This guide moves beyond generic MSDS advice, integrating safety with the precision required
for handling milligram-level deuterated standards.

Hazard Identification & Risk Assessment

The hydrochloride salt form increases water solubility but also hygroscopicity. The primary
route of exposure during the weighing phase is inhalation of fine dust; during the solution
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phase, it is dermal absorption via solvent vehicles.

o Operational
Hazard Class H-Code Description . L
implication
o Direct contact with
o Causes skin irritation.
Skin Irritant H315 powder causes
[11[2][3] .
dermatitis.
Micro-particles can
] Causes serious eye cause corneal
Eye Irritant H319 S ] )
irritation.[2][3][4] abrasion and chemical
burns.
) Dust inhalation
May cause respiratory _
STOT-SE H335 T triggers mucosal
irritation.[2][3][4] ) ]
inflammation.
Absorbs atmospheric
Physical N/A Hygroscopic.[4] moisture, altering

effective mass.

Personal Protective Equipment (PPE) Matrix

Effective PPE must address the compound's physical state changes. A "one-glove-fits-all

approach is insufficient when organic solvents (e.g., Methanol, DMSO) are introduced.

© 2026 BenchChem. All rights reserved.

2/8

Tech Support


https://www.fishersci.com/store/msds?partNumber=AAB2019806&productDescription=1-%282-CHLROPHENL%29BIGUANIDE+H+5G&vendorId=VN00024248&countryCode=US&language=en
https://cdn.caymanchem.com/cdn/msds/34726m.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/458746
https://cdn.caymanchem.com/cdn/msds/34726m.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/458746
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB20311&PLANT=d__ALF
https://cdn.caymanchem.com/cdn/msds/34726m.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/458746
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB20311&PLANT=d__ALF
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB20311&PLANT=d__ALF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b589804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Specification

Scientific Rationale

Respiratory

Fume Hood (Class Il) or
N95/P100 Mask

The primary vector is airborne
dust during weighing. If a hood
is unavailable, N95 is the

minimum requirement to block

particulate inhalation.

Chemical Splash Goggles

Safety glasses with side

shields are insufficient for

Ocular powders that can drift around
(ANSI z87.1+)
frames. Goggles seal the
ocular cavity.
Sufficient for dry powder
) o ] handling. Provides tactile
Hand (Solid) Nitrile (4 mil / 0.1 mm)

sensitivity for micro-spatula

manipulation.

Hand (Solution)

Double-Glove or Extended
Cuff Nitrile

Once dissolved (e.g., in
Methanol), the solvent acts as
a carrier, increasing skin
permeation rates. Double
gloving creates a breakthrough
buffer.

Body

Lab Coat (Cotton/Poly blend)

Must be buttoned to the neck.
Synthetic fibers (100%
polyester) should be avoided if
using flammable solvents due

to static discharge risks.

Operational Protocol: The "Self-Validating" Workflow

This protocol is designed as a self-validating system. You cannot proceed to the next step

without verifying the integrity of the previous one.

Phase 1: Preparation & Equilibration
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e The "Thermal Shock" Check: This compound is stored at -20°C. Do not open the vial
immediately.

o Action: Remove vial from freezer and place in a desiccator for 30 minutes.

o Validation: Touch the vial. If condensation forms on the outside, it is not ready. Opening it
now will trap moisture inside, degrading the d4-label integrity over time.

Phase 2: Weighing (The Critical Control Point)

» Static Control: Deuterated salts are often "fluffy” and static-prone.
o Action: Use an anti-static gun or polonium strip near the balance.

o Validation: If powder "jumps" from the spatula, stop. Increase humidity locally or use an
ionizer.

o Containment: Perform weighing inside a chemical fume hood. If the balance is sensitive to
draft, use a powder safety enclosure or turn the hood sash to the lowest operational height.

Phase 3: Solvation & Transfer
o Solvent Choice: Typically dissolved in Methanol (MeOH) or DMSO.

e The "Solvent Vector" Risk:

o Action: Add solvent slowly down the side of the vial/flask to prevent aerosolization of the
powder.

o Validation: Visually inspect for "fish-eyes" or undissolved clumps before transferring.

Visualized Workflow (Logic Diagram)

The following diagram illustrates the decision logic and safety gates for handling the material.
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Figure 1: Operational workflow for handling 1-(4-Chlorophenyl)biguanide-d4 HCI, emphasizing
moisture control and safety checkpoints.

Disposal & Decontamination[5][6][7][8]

Decontamination of Work Area:

e Dry Clean First: If powder is spilled, do not wet immediately (this spreads the chemical). Use
a chemically resistant HEPA vacuum or dry wipe (Kimwipe) to lift the bulk solid.

o Wet Clean Second: Wipe the area with a 10% soap/water solution, followed by a methanol
rinse to pick up residues.

Waste Disposal:

e Solid Waste: Contaminated gloves, weigh boats, and wipes must be disposed of as
Hazardous Solid Waste.[5]

o Liquid Waste: Solutions containing this compound must be segregated into the Halogenated
Organic Solvent waste stream. Do not pour down the drain; biguanides can be toxic to
aguatic life and disrupt water treatment bacteria.

Emergency Response

e Eye Contact: Immediately flush with water for 15 minutes. Hold eyelids open. The
hydrochloride salt is acidic and will cause stinging.

o Skin Contact: Wash with soap and water.[1][6] Do not use ethanol/methanol to wash skin, as
this may increase absorption.

« Inhalation: Move to fresh air. If wheezing occurs, seek medical attention (indicative of
respiratory sensitization).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b589804?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b589804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

